Cas no 60639-20-5 (8-chloro-3,4-dihydro-2H-1-benzothiopyran-4-one)

• Product Name: 8-chloro-3,4-dihydro-2H-1-benzothiopyran-4-one
• CAS No: 60639-20-5
• MF: C₉H₇ClOS
• MW: 198.669280290604
• CID: 2125848
• PubChem ID: 12283929
• Update Time: 2024-12-09

8-chloro-3,4-dihydro-2H-1-benzothiopyran-4-one Chemical and Physical Properties

Names and Identifiers

• 8-chlorothiochroman-4-one
• 8-chloro-3,4-dihydro-2H-1-benzothiopyran-4-one
• SCHEMBL10464
• 60639-20-5
• CS-0259784
• 8-chloro-2,3-dihydro-4H-1-benzothiopyran-4-one
• AKOS009247408
• N12579
• 8-chloro-2,3-dihydrothiochromen-4-one
• FT-0736925
• POOZGJPLPGPWGR-UHFFFAOYSA-N
• EN300-74212
• Z362025398
• DA-04473

• Inchi： 1S/C9H7ClOS/c10-7-3-1-2-6-8(11)4-5-12-9(6)7/h1-3H,4-5H2
• InChI Key： POOZGJPLPGPWGR-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2C(CCSC=21)=O

Computed Properties

• Exact Mass: 197.9906137g/mol
• Monoisotopic Mass: 197.9906137g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 42.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiochromanes